2-methyl-N-[2-(methylthio)-1,3-benzothiazol-6-yl]benzenesulfonamide
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Overview
Description
2-methyl-N-[2-(methylthio)-1,3-benzothiazol-6-yl]benzenesulfonamide, also known as MBT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzothiazole sulfonamides and has been found to possess a wide range of biochemical and physiological effects.
Scientific Research Applications
Antiviral Activity
Indole derivatives have garnered attention for their antiviral properties. In the case of our compound, researchers have synthesized related derivatives and evaluated their efficacy against viruses. For instance:
- Compound 2 : 4-Alkyl-1-(5-fluoro-3-phenyl-1 H -indole-2-carbonyl)thiosemicarbazide demonstrated potent antiviral activity against Coxsackie B4 virus, with IC50 values ranging from 0.4 to 2.1 μg/mL .
Anti-Inflammatory and Analgesic Effects
Certain indole derivatives, including our compound, exhibit anti-inflammatory and analgesic properties. Notably:
- Compound 42 : (S)- N - (1- (benzo [d]thiazol-2-ylamino)-3- (1 H -indol-2-yl)-1-oxopropan-2-yl)- N - (4-nitrophenylsulfonyl)benzamide showed anti-inflammatory and analgesic activities, along with a low ulcerogenic index .
Anti-Fibrotic Activity
Screening results indicate that some derivatives of our compound display better anti-fibrotic activity than existing drugs such as Pirfenidone. Notable examples include:
These applications highlight the versatility of indole derivatives, including our compound, in various therapeutic contexts. Researchers continue to explore their potential, and further investigations may uncover additional unique applications. 🌟 .
Mechanism of Action
Target of Action
It’s known that similar compounds with a thiazole ring have been found to bind with high affinity to multiple receptors .
Mode of Action
For instance, some indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, and anticancer activities .
Biochemical Pathways
It’s known that similar compounds can activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in biological systems .
Result of Action
Similar compounds have been found to have diverse biological activities and therapeutic possibilities .
properties
IUPAC Name |
N-ethyl-1-[6-[2-(4-fluoroanilino)-2-oxoethyl]-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-2-yl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN6O3S/c1-2-23-19(30)13-4-3-9-27(10-13)21-26-18-17(32-21)20(31)28(12-24-18)11-16(29)25-15-7-5-14(22)6-8-15/h5-8,12-13H,2-4,9-11H2,1H3,(H,23,30)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJADDPULIKKUTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CCCN(C1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-[2-(methylthio)-1,3-benzothiazol-6-yl]benzenesulfonamide |
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